Cas no 56926-74-0 ((2E)-3-(3-Fluoro-4-hydroxyphenyl)prop-2-enoic acid)

• Product Name: (2E)-3-(3-Fluoro-4-hydroxyphenyl)prop-2-enoic acid
• CAS No: 56926-74-0
• MF: C₉H₇FO₃
• MW: 182.148486375809
• CID: 4728575
• PubChem ID: 21715801
• Update Time: 2025-11-02

(2E)-3-(3-Fluoro-4-hydroxyphenyl)prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(3-fluoro-4-hydroxyphenyl)prop-2-enoic acid
• 3-Fluoro-4-hydroxycinnamic acid
• 3-(3-fluoro-4-hydroxyphenyl)acrylic acid
• SBB062094
• (2E)-3-(3-Fluoro-4-hydroxyphenyl)prop-2-enoic acid

• MDL： MFCD03002832
• Inchi： 1S/C9H7FO3/c10-7-5-6(1-3-8(7)11)2-4-9(12)13/h1-5,11H,(H,12,13)/b4-2+
• InChI Key： YDXYYLWKWACCMX-DUXPYHPUSA-N
• SMILES： FC1=C(C=CC(/C=C/C(=O)O)=C1)O

Computed Properties

• Exact Mass: 182.03792224g/mol
• Monoisotopic Mass: 182.03792224g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 215
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 57.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Cinnamic acids and derivatives Hydroxycinnamic acids and derivatives Hydroxycinnamic acids

Additional information on (2E)-3-(3-Fluoro-4-hydroxyphenyl)prop-2-enoic acid

Comprehensive Overview of (2E)-3-(3-Fluoro-4-hydroxyphenyl)prop-2-enoic acid (CAS No. 56926-74-0)

(2E)-3-(3-Fluoro-4-hydroxyphenyl)prop-2-enoic acid (CAS No. 56926-74-0) is a fluorinated derivative of cinnamic acid, a compound widely studied for its potential applications in pharmaceuticals, agrochemicals, and material science. This organic compound features a fluoro substituent and a hydroxyl group on the phenyl ring, which significantly influences its chemical reactivity and biological activity. Researchers are increasingly interested in this molecule due to its unique structure-activity relationship (SAR) and potential as a building block for drug discovery.

The compound's CAS number 56926-74-0 is a critical identifier for chemists and regulatory bodies, ensuring accurate classification and tracking in scientific databases. Its systematic name, (2E)-3-(3-Fluoro-4-hydroxyphenyl)prop-2-enoic acid, reflects its E-configuration (trans) around the double bond, a feature that can impact its interaction with biological targets. The presence of both electron-withdrawing (fluoro) and electron-donating (hydroxyl) groups on the aromatic ring makes this compound a fascinating subject for structure-activity relationship studies.

In recent years, the demand for fluorinated organic compounds has surged, driven by their applications in medicinal chemistry and material science. Fluorination often enhances a molecule's metabolic stability, bioavailability, and binding affinity to target proteins. (2E)-3-(3-Fluoro-4-hydroxyphenyl)prop-2-enoic acid is no exception, with researchers exploring its potential as a precursor for anti-inflammatory agents, antioxidants, and even cancer therapeutics. Its hydroxyl group also opens doors for further derivatization, such as esterification or glycosylation, to fine-tune its properties.

From a synthetic chemistry perspective, this compound is typically prepared via Knoevenagel condensation or Wittig reaction, starting from 3-fluoro-4-hydroxybenzaldehyde. The choice of synthetic route can affect the yield, purity, and scalability of the final product—key considerations for industrial applications. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing CAS No. 56926-74-0 and ensuring its quality for research or commercial use.

Beyond pharmaceuticals, (2E)-3-(3-Fluoro-4-hydroxyphenyl)prop-2-enoic acid has potential in cosmetic formulations due to its UV-absorbing properties and antioxidant activity. The cosmetic industry is increasingly adopting bioactive ingredients with multifunctional benefits, and this compound's dual functionality (fluorine + phenol) aligns with trends toward sustainable skincare. Additionally, its conjugated double bond system makes it a candidate for organic electronics, such as OLED materials or conductive polymers.

Environmental and toxicological studies of 56926-74-0 are still emerging, but early data suggest it may exhibit lower ecotoxicity compared to heavily halogenated analogs—a selling point for green chemistry initiatives. As regulatory pressures mount against persistent organic pollutants (POPs), fluorinated compounds like this one are gaining attention as safer alternatives in industrial applications.

In summary, (2E)-3-(3-Fluoro-4-hydroxyphenyl)prop-2-enoic acid (CAS No. 56926-74-0) represents a versatile scaffold at the intersection of medicinal chemistry, materials science, and sustainable technology. Its unique structural features continue to inspire research across disciplines, making it a compound to watch in the coming years.